Cas no 1157791-03-1 (1,3-dimethyl-N-(3-methylbutyl)-1H-pyrazolo[3,4-b]pyridin-5-amine)

• Product Name: 1,3-dimethyl-N-(3-methylbutyl)-1H-pyrazolo[3,4-b]pyridin-5-amine
• CAS No: 1157791-03-1
• MF: C₁₃H₂₀N₄
• MW: 232.324702262878
• CID: 5157239
• Update Time: 2025-06-09

1,3-dimethyl-N-(3-methylbutyl)-1H-pyrazolo[3,4-b]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-N-(3-methylbutyl)-1H-pyrazolo[3,4-b]pyridin-5-amine
• 1,3-dimethyl-N-(3-methylbutyl)pyrazolo[3,4-b]pyridin-5-amine
• Z445586260
• 1H-Pyrazolo[3,4-b]pyridin-5-amine, 1,3-dimethyl-N-(3-methylbutyl)-

• Inchi： 1S/C13H20N4/c1-9(2)5-6-14-11-7-12-10(3)16-17(4)13(12)15-8-11/h7-9,14H,5-6H2,1-4H3
• InChI Key： UXXRNVDFSNVFAH-UHFFFAOYSA-N
• SMILES： N(C1=CN=C2C(C(C)=NN2C)=C1)CCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• XLogP3: 2.9
• Topological Polar Surface Area: 42.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1,3-dimethyl-N-(3-methylbutyl)-1H-pyrazolo[3,4-b]pyridin-5-amine

Introduction to 1,3-dimethyl-N-(3-methylbutyl)-1H-pyrazolo[3,4-b]pyridin-5-amine (CAS No. 1157791-03-1)

1,3-dimethyl-N-(3-methylbutyl)-1H-pyrazolo[3,4-b]pyridin-5-amine, also known by its CAS number 1157791-03-1, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

The chemical structure of 1,3-dimethyl-N-(3-methylbutyl)-1H-pyrazolo[3,4-b]pyridin-5-amine is characterized by a pyrazolopyridine core with specific substituents. The pyrazolopyridine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the dimethyl and N-(3-methylbutyl) groups imparts unique properties to this compound, making it an interesting candidate for further investigation.

Synthesis of 1,3-dimethyl-N-(3-methylbutyl)-1H-pyrazolo[3,4-b]pyridin-5-amine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of an appropriate pyrazole derivative with a substituted amine followed by further functionalization steps. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, which is crucial for its potential use in drug development.

The biological properties of 1,3-dimethyl-N-(3-methylbutyl)-1H-pyrazolo[3,4-b]pyridin-5-amine have been extensively studied in various preclinical models. Research has shown that this compound exhibits potent activity against a range of biological targets, including enzymes and receptors involved in neurodegenerative diseases and cancer. For instance, studies have demonstrated its ability to modulate the activity of specific kinases and ion channels, which are key players in cellular signaling pathways.

In the context of neurodegenerative diseases, 1,3-dimethyl-N-(3-methylbutyl)-1H-pyrazolo[3,4-b]pyridin-5-amine has shown promise as a potential therapeutic agent. Preclinical studies have indicated that it can protect neurons from oxidative stress and reduce inflammation in the brain. These findings suggest that this compound may have applications in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In cancer research, 1,3-dimethyl-N-(3-methylbutyl)-1H-pyrazolo[3,4-b]pyridin-5-amine has been investigated for its antiproliferative effects on various cancer cell lines. Studies have shown that it can inhibit the growth of tumor cells by targeting specific signaling pathways involved in cell proliferation and survival. Additionally, this compound has demonstrated synergistic effects when used in combination with other anticancer agents, suggesting its potential as part of a multimodal treatment strategy.

The pharmacokinetic properties of 1,3-dimethyl-N-(3-methylbutyl)-1H-pyrazolo[3,4-b]pyridin-5-amine are also an important aspect of its evaluation as a potential drug candidate. Preclinical studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profile. These studies have shown that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. However, further optimization may be necessary to enhance its therapeutic index and reduce potential side effects.

Toxicity assessments are crucial for evaluating the safety profile of any potential drug candidate. Initial toxicity studies on 1,3-dimethyl-N-(3-methylbutyl)-1H-pyrazolo[3,4-b]pyridin-5-amine have indicated that it is generally well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are required to fully understand its safety profile and identify any potential adverse effects.

In conclusion, 1,3-dimethyl-N-(3-methylbutyl)-1H-pyrazolo[3,4-b]pyridin-5-amine (CAS No. 1157791-03-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.